Cas no 2145860-97-3 (1-(cyclopentylmethyl)-2,2-dimethylcyclopropane-1-carbaldehyde)

• Product Name: 1-(cyclopentylmethyl)-2,2-dimethylcyclopropane-1-carbaldehyde
• CAS No: 2145860-97-3
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 6378503
• PubChem ID: 165571392
• Update Time: 2025-08-04

1-(cyclopentylmethyl)-2,2-dimethylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopentylmethyl)-2,2-dimethylcyclopropane-1-carbaldehyde
• 2145860-97-3
• EN300-1622753

• Inchi： 1S/C12H20O/c1-11(2)8-12(11,9-13)7-10-5-3-4-6-10/h9-10H,3-8H2,1-2H3
• InChI Key： USYBQYKBCSMFSO-UHFFFAOYSA-N
• SMILES： O=CC1(CC2CCCC2)CC1(C)C

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(cyclopentylmethyl)-2,2-dimethylcyclopropane-1-carbaldehyde

Professional Introduction to Compound with CAS No. 2145860-97-3 and Product Name: 1-(cyclopentylmethyl)-2,2-dimethylcyclopropane-1-carbaldehyde

The compound identified by the CAS number 2145860-97-3 and the product name 1-(cyclopentylmethyl)-2,2-dimethylcyclopropane-1-carbaldehyde represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in synthetic chemistry and medicinal chemistry. The molecular structure of this compound consists of a cyclopropane ring substituted with a cyclopentylmethyl group and a formyl group at the 1-position, alongside two methyl groups at the 2-position of the cyclopropane ring. This distinctive architecture imparts unique reactivity and stability, making it a valuable scaffold for further chemical modifications and functionalization.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel pharmaceuticals. The cyclopropane moiety, known for its strained three-membered ring, is particularly intriguing due to its ability to participate in various chemical reactions that are not commonly observed with larger cyclic systems. The presence of the 1-(cyclopentylmethyl) substituent enhances the compound's complexity and reactivity, offering a versatile platform for synthetic chemists to explore. This substituent not only influences the electronic properties of the molecule but also contributes to its solubility and bioavailability, which are critical factors in drug design.

The formyl group located at the 1-position of the cyclopropane ring serves as a reactive site for further functionalization. This functionality is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are widely employed in constructing biaryl structures and other complex organic molecules. Additionally, the formyl group can undergo oxidation to form an aldehyde or reduction to yield an alcohol, providing multiple pathways for derivative synthesis. These characteristics make 1-(cyclopentylmethyl)-2,2-dimethylcyclopropane-1-carbaldehyde a promising candidate for use in the synthesis of more complex molecules with potential pharmaceutical applications.

Recent studies have highlighted the importance of cyclopropane derivatives in medicinal chemistry due to their unique biological activities. For instance, compounds containing cyclopropane rings have been shown to exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The structural rigidity provided by the cyclopropane ring can facilitate specific interactions with biological targets, leading to potent pharmacological effects. The 1-(cyclopentylmethyl) group further modulates these interactions by influencing the molecule's conformation and electronic distribution. This combination of structural features makes 1-(cyclopentylmethyl)-2,2-dimethylcyclopropane-1-carbaldehyde an attractive candidate for further investigation in drug discovery.

The synthesis of this compound involves multiple steps that showcase advanced organic chemistry techniques. The construction of the cyclopropane ring is typically achieved through cycloaddition reactions or cyclization processes. Once the basic framework is established, functional groups such as the formyl group can be introduced through selective oxidation or other synthetic strategies. The introduction of the cyclopentylmethyl substituent requires careful consideration to ensure regioselectivity and minimize side reactions. These synthetic challenges highlight the compound's complexity but also underscore its synthetic utility as a building block for more intricate molecules.

In conclusion, 1-(cyclopentylmethyl)-2,2-dimethylcyclopropane-1-carbaldehyde (CAS No. 2145860-97-3) represents a significant contribution to the field of organic chemistry and pharmaceutical research. Its unique structural features, including the cyclopropane ring and the cyclopentylmethyl substituent, make it a versatile scaffold for further chemical modifications and functionalization. The presence of a reactive formyl group provides numerous opportunities for cross-coupling reactions and other synthetic transformations, which are crucial in drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic research and industrial applications.